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Compound of Interest

Compound Name: 2-Acetoxy-3-phenylpropanoic acid
CAS No.: 69056-25-3
Cat. No.: B1624769
Get Quote
. J

From Chiral Resolution to Metabolic Modulation
Executive Summary & Compound Profile

2-Acetoxy-3-phenylpropanoic acid is the O-acetylated derivative of 3-phenyllactic acid
(PLA). While often utilized as a protected intermediate or a substrate for enzymatic kinetic
resolution, its structural motif serves as a critical scaffold in the development of
carboxypeptidase inhibitors, antimicrobial agents, and depside natural products (e.g.,
Rosmarinic acid).

e Core Scaffold:

-Hydroxy acid (AHA) backbone with a phenyl side chain.

o Key Utility: Chiral pool building block, prodrug for PLA, and enzyme inhibitor pharmacophore.
o Stereochemistry: Possesses one chiral center at the C2 position (

or
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). The

-enantiomer (L-form) is biologically predominant in phenylalanine catabolism.

Chemical Identity Table

Property Detail
IUPAC Name 2-Acetyloxy-3-phenylpropanoic acid
Common Synonyms O-Acetyl-3-phenyllactic acid; O-Acetyl-PLA

69056-25-3 (Racemic); 33173-31-8 (

CAS Number

-isomer)
Molecular Formula
Molecular Weight 208.21 g/mol

Soluble in organic solvents (DCM, EtOAc,
Solubility MeOH); sparingly soluble in water (hydrolyzes).

[1](2]

Structural Activity Relationship (SAR) & Analogues

The biological and chemical utility of this compound stems from modifications at three specific
regions.

The SAR Map

e Region A (Aromatic Ring): Dictates hydrophobic binding (e.g., in Carboxypeptidase A).
Hydroxylation here leads to potent antioxidants (Danshensu).

e Region B (Alpha-Substituent): The "Warhead" or chiral handle.

[¢]

: Protected/Prodrug form.

[¢]

: Active antimicrobial/metabolic form (PLA).

[¢]

: High-affinity Zinc-binding group (CPA inhibitors).

[¢]

: Amino acid precursor (Phenylalanine).
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» Region C (Carboxyl Group): Essential for ionic interactions or esterification to form depsides.

Functional Analogues & Derivatives

The following table categorizes analogues based on their primary application in drug

development.

Compound Class

Key Analogue

Structural
Modification

Primary
Application

Metabolite

3-Phenyllactic Acid
(PLA)

Deacetylation (2-OH)

Broad-spectrum
antimicrobial; Food

preservative.

Natural Product

Danshensu

3,4-Dihydroxy phenyl

ring

Cardiovascular
protection; Antioxidant

(Salvia miltiorrhiza).

Enzyme Inhibitor

2-Mercapto-3-

phenylpropanoic acid

Thiol substitution (2-
SH)

Potent
Carboxypeptidase A
(CPA) inhibitor (

in nanomolar range).

Ester linkage to

Anti-inflammatory;

Depside Rosmarinic Acid ) ) o
Caffeic acid antiviral.
Biosynthetic
] ] Oxidation to Ketone intermediate;
Precursor Phenylpyruvic Acid

(2=0)

detection marker for
PKU.

Visualization: Structural Relationships

The following diagram illustrates the chemical derivation and metabolic connections between

these analogues.
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Figure 1: Chemical space and metabolic connectivity of 2-Acetoxy-3-phenylpropanoic acid
analogues.

Synthesis & Experimental Protocols
Synthesis from L-Phenylalanine (Diazotization Route)

This protocol converts the amino acid pool into the chiral hydroxy acid pool, followed by
acetylation.

Mechanism: Retention of configuration is possible via double inversion or specific enzymatic
steps, but chemical diazotization often leads to retention via neighboring group participation or
inversion depending on conditions. The protocol below generally yields L-3-phenyllactic acid
from L-phenylalanine with retention of configuration (via double inversion mechanism involving
the carboxylate group).

Step-by-Step Protocol:
» Diazotization:

o Dissolve L-Phenylalanine (10 mmol) in 15 mL of 1M
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o Cool to 0°C in an ice bath.
o Add Sodium Nitrite (

, 15 mmol) solution dropwise over 30 minutes. Critical: Maintain temperature <5°C to
prevent side reactions.

o Stir for 3 hours at room temperature (RT).
o Extract with Ethyl Acetate (3x). Dry over

and concentrate to yield L-3-Phenyllactic acid.

o Acetylation:
o Dissolve the crude L-PLA in dry Pyridine (5 mL).
o Add Acetic Anhydride (1.2 eq) dropwise at 0°C.
o Stir at RT for 4 hours.
o Quench with ice water. Acidify with 1M HCI to pH 2.
o Extract with DCM. Wash with brine.

o Purification: Recrystallize from Hexane/Ethyl Acetate to obtain 2-Acetoxy-3-
phenylpropanoic acid.

Enzymatic Kinetic Resolution (Chiral Production)

This is the industry-standard method for obtaining high enantiomeric excess (ee) of the
compound.

Principle: Lipases (e.g., Pseudomonas cepacia lipase - PCL) preferentially hydrolyze the ester
bond of one enantiomer of the racemic acetoxy derivative.

Workflow:
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e Substrate Preparation: Dissolve racemic 2-acetoxy-3-phenylpropanoic acid (or its ethyl
ester) in phosphate buffer (pH 7.0) with 10% DMSO as cosolvent.

e Enzyme Addition: Add immobilized Lipase PS (Amano).

e Incubation: Shake at 30°C, 200 rpm.

e Monitoring: Monitor conversion via HPLC (Chiralcel OJ-H column).
o Mobile Phase: Hexane:lsopropanol:TFA (90:10:0.1).[3]

e Termination: Stop reaction at 50% conversion.

e Separation:

o The product (L-PLA) will be in the aqueous phase (if ester substrate used) or distinct by
polarity.

o The remaining substrate will be the enriched D-isomer (or vice versa depending on lipase
specificity).

Biological Mechanisms & Applications[5][6][7][8]
Carboxypeptidase A (CPA) Inhibition

Carboxypeptidase A is a zinc-dependent metalloprotease. Inhibitors typically mimic the
transition state of substrate hydrolysis.

o Mechanism: The 2-substituent coordinates with the active site Zinc ion (
).

» Efficacy:
o 2-Acetoxy-: Weak coordination; often acts as a substrate (cleavable).

o 2-Hydroxy- (PLA): Moderate inhibitor/product mimic.
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o 2-Mercapto-: Strongest inhibitor. The thiol group forms a coordinate covalent bond with
Zinc, displacing the catalytic water molecule.

o 2-Benzyl-3-formylpropanoic acid: Transition state analogue (hydrated aldehyde mimics the
tetrahedral intermediate).

Antimicrobial Activity (via Hydrolysis)
2-Acetoxy-3-phenylpropanoic acid acts as a prodrug for 3-Phenyllactic acid.
» Target: Bacterial cell wall and membrane integrity.

e Spectrum: Broad-spectrum activity against Listeria monocytogenes, Staphylococcus aureus,
and Salmonella.[4]

e Mode of Action: Upon hydrolysis by bacterial esterases, PLA is released. PLA disrupts the
transmembrane proton gradient, leading to energetic collapse of the bacteria.

Visualization: Enzyme Inhibition Logic

The diagram below details the comparative binding logic of the analogues against the Zinc
Protease target.
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Figure 2: Comparative binding modes of phenylpropanoic acid analogues at the
Carboxypeptidase A active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1624769/docs#technical-guide-2-acetoxy-3-phenylpropanoic-acid-related-analogues
https://www.benchchem.com/product/b1624769/docs#technical-guide-2-acetoxy-3-phenylpropanoic-acid-related-analogues
https://www.benchchem.com/product/b1624769?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

